Cas no 1547757-60-7 (4-(Azetidin-1-yl)cyclohexan-1-ol)

• Product Name: 4-(Azetidin-1-yl)cyclohexan-1-ol
• CAS No: 1547757-60-7
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 5697233
• PubChem ID: 67243877
• Update Time: 2025-06-08

4-(Azetidin-1-yl)cyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• SB35041
• (1r,4r)-4-(azetidin-1-yl)cyclohexan-1-ol
• trans-4-Azetidin-1-yl-cyclohexanol
• 1547757-60-7
• EN300-343159
• EN300-718555
• SCHEMBL2002883
• 1932221-36-7
• Rel-(1s,4s)-4-(azetidin-1-yl)cyclohexan-1-ol
• 1965310-15-9
• cis-4-Azetidin-1-yl-cyclohexanol
• 4-(azetidin-1-yl)cyclohexan-1-ol
• Rel-(1r,4r)-4-(azetidin-1-yl)cyclohexan-1-ol
• SB34761
• Cyclohexanol, 4-(1-azetidinyl)-
• 4-(Azetidin-1-yl)cyclohexan-1-ol

• Inchi： 1S/C9H17NO/c11-9-4-2-8(3-5-9)10-6-1-7-10/h8-9,11H,1-7H2
• InChI Key： UHWNEWRMOOSHDW-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)N1CCC1

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 23.5Ų

Experimental Properties

• Density: 1.115±0.06 g/cm3(Predicted)
• Boiling Point: 241.9±33.0 °C(Predicted)
• pka: 15.13±0.40(Predicted)

Additional information on 4-(Azetidin-1-yl)cyclohexan-1-ol

4-(Azetidin-1-yl)cyclohexan-1-ol: A Comprehensive Overview

The compound with CAS No 1547757-60-7, commonly referred to as 4-(Azetidin-1-yl)cyclohexan-1-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential therapeutic applications. This molecule, characterized by its azetidine ring fused with a cyclohexanol moiety, exhibits intriguing chemical behavior and biological activity, making it a subject of extensive research.

Recent studies have highlighted the importance of azetidine-containing compounds in drug discovery, particularly in the development of novel therapeutics targeting central nervous system disorders. The cyclohexanol group in this molecule contributes to its hydroxyl functionality, which plays a crucial role in its interactions with biological systems. Researchers have employed advanced synthetic methodologies to optimize the production of 4-(Azetidin-1-yl)cyclohexan-1-ol, ensuring high purity and scalability for potential clinical applications.

One of the most notable advancements in the synthesis of this compound involves the use of asymmetric catalysis, which has enabled the precise control of stereochemistry during the formation of the azetidine ring. This approach not only enhances the efficiency of the synthesis process but also opens avenues for exploring enantiomerically pure derivatives, which are essential for studying chirality-dependent biological effects.

The pharmacological profile of 4-(Azetidin-1-yl)cyclohexan-1-ol has been extensively investigated, revealing its potential as a modulator of ion channels and neurotransmitter receptors. Preclinical studies have demonstrated its ability to influence calcium channels, suggesting its role in treating conditions such as epilepsy and neuropathic pain. Furthermore, its interaction with GABA receptors has been explored, indicating potential applications in anxiety and sleep disorders.

In terms of structural analysis, computational chemistry tools have been instrumental in elucidating the molecular dynamics of this compound. Molecular docking studies have provided insights into its binding affinities with various protein targets, aiding in the design of more potent analogs. These findings underscore the importance of understanding the relationship between molecular structure and biological activity in drug development.

Recent research has also focused on the environmental impact and biodegradation pathways of 4-(Azetidin-1-yl)cyclohexan-1-ol, ensuring that its production and use align with sustainable practices. This aspect is particularly critical as regulatory agencies increasingly emphasize eco-friendly approaches in pharmaceutical manufacturing.

In conclusion, 4-(Azetidin-1-yl)cyclohexan-1-ol stands as a promising candidate in the realm of medicinal chemistry, offering a unique combination of structural versatility and therapeutic potential. As research continues to uncover its full spectrum of applications, this compound is poised to make significant contributions to both academic and industrial advancements.